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Compound of Interest

Compound Name: Diphenan

CAS No.: 101-71-3

Cat. No.: B089894

Get Quote

For researchers and drug development professionals, the integrity of the scientific process

extends beyond the laboratory bench; it encompasses the entire lifecycle of a chemical,

including its proper disposal. This guide provides a detailed protocol for the safe and compliant

disposal of Diphenan (CAS 101-71-3), a p-benzylphenyl carbamate. Adherence to these

procedures is critical not only for laboratory safety but also for environmental stewardship.

While a comprehensive Safety Data Sheet (SDS) for Diphenan is not readily available in public

databases, this guide synthesizes information from analogous carbamate compounds, general

principles of pharmaceutical waste management, and available chemical data to provide a

robust framework for its disposal. The primary directive is to treat Diphenan as a hazardous

chemical waste, with particular attention to its potential environmental toxicity.

Understanding the Hazard Profile of Diphenan
Diphenan, with the chemical formula C14H13NO2, is a carbamate ester.[1] While detailed

toxicological data is limited, information from various sources indicates that it should be

handled with care.
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Key Hazard Considerations:

Aquatic Toxicity: Diphenan is classified as very toxic to aquatic life.[2] This high aquatic

toxicity necessitates stringent disposal protocols to prevent environmental contamination.

Skin Sensitization: There is a potential for Diphenan to cause an allergic skin reaction.[2]

General Handling: As with any laboratory chemical, direct contact with skin and eyes should

be avoided, and appropriate personal protective equipment (PPE) must be worn.[3]

Property Value Source

CAS Number 101-71-3 [1]

Molecular Formula C14H13NO2 [1]

Appearance Solid powder [1]

Melting Point 148.5 °C [2]

The Core Principle: Segregation and Hazardous
Waste Collection
The cornerstone of proper chemical disposal is the unambiguous segregation of waste

streams. Diphenan, in any form—pure, in solution, or as contaminated labware—must never

be disposed of in general laboratory trash or down the drain.

Step-by-Step Disposal Protocol
Initial Assessment: Before beginning any work with Diphenan, identify it as a chemical that

will require hazardous waste disposal.

Waste Container Preparation:

Select a waste container that is compatible with Diphenan and any solvents used. A high-

density polyethylene (HDPE) or glass container is generally suitable.

The container must be in good condition, with a secure, leak-proof lid.
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Affix a "Hazardous Waste" label to the container before adding any waste.

Waste Collection:

Solid Diphenan: Carefully transfer any unused or waste solid Diphenan into the

designated hazardous waste container. Avoid creating dust.

Diphenan Solutions: Collect all solutions containing Diphenan in the designated

hazardous waste container. Do not mix incompatible waste streams.

Contaminated Labware: Any items that have come into direct contact with Diphenan, such

as pipette tips, gloves, and weighing boats, must be considered contaminated. Place

these items in a sealed bag labeled "Diphenan Contaminated Debris" and then into the

solid hazardous waste container.

Container Management:

Keep the hazardous waste container securely closed when not in use.

Store the container in a designated satellite accumulation area within the laboratory.

Do not overfill the container; leave adequate headspace to prevent spills.

Final Disposal:

Once the container is full, arrange for its collection by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Ensure all labeling is complete and accurate before collection. The precautionary

statement P501 advises to "Dispose of contents/container to an appropriate treatment and

disposal facility in accordance with applicable laws and regulations, and product

characteristics at time of disposal."[2]

Decontamination of Glassware
For reusable glassware, a thorough decontamination process is essential.
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Initial Rinse: Rinse the glassware with a suitable solvent (e.g., acetone or ethanol) to remove

residual Diphenan.

Collect Rinsate: This initial rinsate is considered hazardous and must be collected in the

designated liquid hazardous waste container.

Secondary Wash: Wash the glassware with soap and water.

Final Rinse: Rinse thoroughly with deionized water.

Emergency Procedures: Spills and Exposures
In the event of a spill or personal exposure, immediate and correct action is crucial.

Personal Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

If skin irritation occurs, seek medical advice.[3]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, lifting the upper and

lower eyelids. Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If they feel unwell, seek medical attention.[5]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Spill Cleanup:

Alert Personnel: Notify others in the immediate area of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the vicinity.

Personal Protective Equipment: Don appropriate PPE, including gloves, safety goggles, and

a lab coat. For larger spills, respiratory protection may be necessary.

Containment: For solid spills, carefully sweep or vacuum the material. Avoid generating dust.

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial
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sorbent pads).

Collection: Place all contaminated absorbent material and cleaning supplies into a sealed,

labeled hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

Regulatory Framework
The disposal of pharmaceutical and chemical waste is governed by a multi-tiered regulatory

system. In the United States, the primary federal agency overseeing hazardous waste is the

Environmental Protection Agency (EPA). It is imperative to consult your institution's EHS

department to ensure compliance with all federal, state, and local regulations.

Visualizing the Disposal Workflow
To aid in understanding the decision-making process for Diphenan disposal, the following

workflow diagram is provided.
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Caption: Diphenan Disposal and Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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